Cas no 76098-31-2 (1-Pyrrolidinecarboximidoyl chloride, N-(4-nitrobenzoyl)-)

• Product Name: 1-Pyrrolidinecarboximidoyl chloride, N-(4-nitrobenzoyl)-
• CAS No: 76098-31-2
• MF: C₁₂H₁₂ClN₃O₃
• MW: 281.694981575012
• CID: 538357
• PubChem ID: 12618863
• Update Time: 2025-04-19

1-Pyrrolidinecarboximidoyl chloride, N-(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboximidoyl chloride, N-(4-nitrobenzoyl)-
• N-(4-nitrobenzoyl)pyrrolidine-1-carboximidoyl chloride
• DTXSID50504548
• 76098-31-2

• Inchi： 1S/C12H12ClN3O3/c13-12(15-7-1-2-8-15)14-11(17)9-3-5-10(6-4-9)16(18)19/h3-6H,1-2,7-8H2/b14-12+
• InChI Key： OLRCJJYGELWCFY-WYMLVPIESA-N
• SMILES： Cl/C(=N\C(C1C=CC(=CC=1)[N+](=O)[O-])=O)/N1CCCC1

Computed Properties

• Exact Mass: 281.0567189g/mol
• Monoisotopic Mass: 281.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5Ų